N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]ethyl]benzamide
• InChI: InChI=1S/C17H20N2O/c1-19(2)16-10-8-14(9-11-16)12-13-18-17(20)15-6-4-3-5-7-15/h3-11H,12-13H2,1-2H3,(H,18,20)
• InChI Key: NLVVIVAZFNNNRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CCNC(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O
• Molecular Weight: 268.35 g/mol
• CAS No.: 101587-49-9

Description

“N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide” is a chemical compound that belongs to the class of organic compounds known as benzamides. It has a linear formula of C16H14N2O2. It is a derivative of pyridine and is more basic than pyridine due to the resonance stabilization from the NMe2 substituent.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of sodium tetraphenyl borate with 4-amino-N-[2-(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature through an ion-associate reaction. Another method involves the direct condensation of carboxylic acids and amines in the presence of diatomite earth@IL/ZrCl4 under ultrasonic irradiation.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic methods such as infrared spectra, NMR, elemental analysis, and mass spectrometry. The ground state electronic characteristics of the complex configurations can be computed using the density functional theory (DFT) approach.

Scientific Research Applications

N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide has been used in a variety of scientific research applications. It has been studied for its potential to act as a biochemical and physiological modulator, and its ability to affect a number of cellular processes. It has been used to study the effects of oxidative stress on cells, as well as to study the mechanisms of action of various drugs. It has also been used in the study of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, as well as in the study of cancer.

Mechanism of Action

Target of Action

N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide, also known as F5019-0290, primarily targets the Somatostatin Receptor Type 4 (SSTR4) . SSTR4 is a protein that plays a functional role in modulating sensory nerve transmission .

Mode of Action

F5019-0290 acts as a human SSTR4 (hSSTR4) agonist . As an agonist, it binds to the SSTR4 receptor and stimulates its activity. This interaction leads to the normalization of neuronal excitability, reducing inflammatory and neuropathic pain .

Biochemical Pathways

The activation of SSTR4 by F5019-0290 controls nociceptive transmission by modulating multiple pathways in dorsal root ganglia neurons . These include:

• Inhibiting transient receptor potential vanilloid-1 and ankyrin-1 channels .

Result of Action

The activation of SSTR4 by F5019-0290 leads to a reduction in both inflammatory and neuropathic pain . This is achieved through the normalization of neuronal excitability, which is a result of the modulation of various biochemical pathways .

Advantages and Limitations for Lab Experiments

The use of N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide in laboratory experiments has a number of advantages. It is relatively inexpensive, easy to synthesize, and can be used in a variety of applications. It is also highly versatile, and can be used in a variety of different experiments. However, there are also some limitations to the use of this compound in laboratory experiments. It can be difficult to control the concentration of this compound in a given experiment, and the effects of this compound can vary depending on the concentration used. In addition, the effects of this compound can vary depending on the cell type being studied.

Future Directions

The potential future directions for the use of N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide are numerous. It could be used to further study the biochemical and physiological effects of this compound, as well as to develop new applications for its use in laboratory experiments. It could also be used to study the effects of oxidative stress on cells, as well as to study the mechanisms of action of various drugs. Additionally, it could be used to study the effects of this compound on neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, as well as in the study of cancer. Lastly, it could be used to develop new compounds that are more effective than this compound.

Synthesis Methods

N-{2-[4-(dimethylamino)phenyl]ethyl}benzamide can be synthesized from benzyl chloride, 2-dimethylaminophenyl ethyl ether, and sodium hydroxide. The reaction begins with the addition of the benzyl chloride to the 2-dimethylaminophenyl ethyl ether, forming a chloroether. This reaction is then followed by the addition of sodium hydroxide, which results in the formation of this compound. The reaction is typically carried out at room temperature in an inert atmosphere.